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Abstract

This technical guide provides a comprehensive overview of potassium taurate (potassium 2-
aminoethanesulfonate), a compound of increasing interest in various scientific and industrial
fields. This document details its chemical structure, physicochemical properties, synthesis, and
key applications, with a particular focus on its role in carbon dioxide capture. Experimental
methodologies and relevant biological context are also discussed. All quantitative data is
presented in structured tables, and logical relationships and experimental workflows are
visualized using diagrams.

Chemical Structure and Identification

Potassium taurate is the potassium salt of taurine, a naturally occurring 3-amino acid. The
chemical structure consists of a taurate anion and a potassium cation. The taurate anion is
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characterized by an amino group (-NHz) at the -carbon and a sulfonate group (-SOs~) at the

terminus of the ethyl chain.

Chemical Structure of Potassium Taurate
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Prepare Aqueous
Potassium Taurate Solution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1261178/docs#an-in-depth-technical-guide-to-potassium-taurate-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1261178/docs#an-in-depth-technical-guide-to-potassium-taurate-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1261178/docs#an-in-depth-technical-guide-to-potassium-taurate-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1261178/docs#an-in-depth-technical-guide-to-potassium-taurate-chemical-structure-properties-and-applications
https://www.benchchem.com/product/b1261178?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

